Journal Name:Energy & Environmental Materials
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Inorganic Adsorption on Thermal Response and Wear Properties of Nanosilicon Nitride-Developed AA6061 Alloy Nanocomposite
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-25 , DOI: 10.1155/2023/8468644
Inorganic-based ceramic reinforcements are promising superior thermal behaviour and are lightweight and developed with aluminium alloy matrix for automobile applications. The AA6061 alloy nanocomposite containing 0 wt%, 4 wt%, 8 wt%, and 12 wt% of silicon nitride nanoparticles(50 nm) was synthesized by stir cast. The influences of thermal adsorption on silicon nitride (nano) additions, density, thermal response, hardness, and wear characteristics of AA6061 matrix nanocomposites are studied. Based on the rule of mixture, the density of nanocomposites is evaluated. The differential thermal and thermogravimetric analysis techniques are used to find the thermal response nanocomposite. The differential scanning calorimeter is used to find the heat flow between 400°C and 700°C. The micro Vickers hardness and wear characteristics of AA6061 nanocomposite were experimentally investigated by ASTM E384 and ASTM G99-05 standards. The adsorption of inorganic nanosilicon nitride particles (12 wt%) in AA6061 alloy showed a decreased mass loss with increased temperatures 0° to 700°C. The differential thermal analysis of nanocomposite reveals the transformation of solid-to-liquid phase under high temperature (528°C).
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Uptake and Translocation of Cesium in Lettuce (Lactuca sativa L.) under Hydroponic Conditions
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-02-06 , DOI: 10.1155/2023/4539075
The uptake of radiocesium (RCs) by plants is key to the assessment of its environmental risk. However, the transfer process of RCs in the water-vegetable system still remains unclear. In this work, the uptake and accumulation processes of Cs+ (0-10 mM) in lettuce were explored under different conditions by using hydroponics. The results showed that the higher exposure concentration of Cs+ could lead to a faster uptake rate and would be beneficial to the uptake and accumulation of Cs+. The uptake of K+ by roots and leaves was inhibited significantly when Cs+ concentration increased, but unapparent for Ca2+ and Mg2+. It was found that the higher K+ and Ca2+ concentration was, the higher inhibition was found for the uptake of Cs+ in root. The uptake of Cs+ leads the decrease of chlorophyll content and brought a negative effect on plant photosynthesis, consequently, a negative effect on lettuce morphology and obvious decrease of biomass and root length. The contents of glutathione (GSH), malondialdehyde (MDA), and root vitality were increasing during the growth following stress of high concentrations of Cs+, which caused stresses on the antioxidant system of lettuce. The enrichment coefficient for Cs+ in leaves was in the range of 8-217. Moreover, the transfer factor was in the range of 0.114-0.828, which suggested that the high Cs+ concentration could enhance the transfer of Cs+ from lettuce root to leaf. This study provides more information on the transfer of RCs from water to food chain, promoting the understanding of the potential risk of RCs.
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Ultrahigh Adsorption Capacity Zirconium-Magnesium Composite Oxide Nanoclusters Remove Malachite Green from Aqueous Media
Energy & Environmental Materials ( IF 0 ) Pub Date: 2022-11-26 , DOI: 10.1155/2022/1946955
The environmental pollution caused by organic dyes has damaged serious harm to human life. Hence, a series of Zr-Mg composite oxide nanoclusters with different metal ratios were synthesized by solvothermal method for adsorption of malachite green in aqueous solution. The optimal adsorbent with Zr/Mg metal molar ratio of 1 : 2 presented good adsorption performance, which adsorption capacity reached 12647.60 mg/g, and removal rate of malachite green reached more than 99%. These adsorbents were characterized by X-ray diffraction, Fourier-transform infrared spectra, nitrogen adsorption-desorption, scanning electron microscope, transmission electron microscope, and other methods. Influence of initial concentration of malachite green solution, pH, adsorption temperature, and contact time on absorption efficiency was investigated through batch experiments. Pseudo-second-order kinetic model can well describe the adsorption kinetic data. The three-parameter Sips isotherm model was more suitable for predicting the experimental results than Langmuir and Freundlich, and the adsorption process was endothermic.
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Recovery of Palladium from Acidic Solution Using Polyethylenimine-Crosslinked Calcium Silicate Hydrate Derived from Oyster Shell Waste: Adsorption and Mechanisms
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-04-15 , DOI: 10.1155/2023/6473526
In this work, a new adsorbent with effective Pd(II) adsorption ability was synthesized using an oyster shell and fumed silica as the matrix materials and polyethyleneimine as the functional ligand. The adsorption performance of the developed adsorbent was evaluated for the recovery of palladium chloride ions (Pd(II)) from strong acid solutions. To understand the characteristics of the materials used in the study, samples were characterized by Fourier transform infrared spectroscopy (FT-IR), transmission electron microscopy (TEM), X-ray diffraction (XRD), and zeta potential analysis. Zeta potential analysis revealed that the isoelectric point of polyethylenimine-crosslinked calcium silicate hydrate (PEI-CSH) was 9.85. Isotherm experiments revealed that the maximum Pd(II) uptake estimated by the Langmuir model was 156.03 mg/g, which was 22.4 and 35.6 times higher than that of the oyster shell powder (OSP) and calcium silicate hydrate (CSH), respectively. The Pd(II) adsorption equilibrium was established in 180 minutes, according to kinetic experiments. These results suggested the possibility of Pd(II) recovery from oyster shell-based adsorbent. Through five adsorption and desorption cycles, the reusability of PEI-CSH was confirmed. PEI-CSH can therefore be considered a potential adsorbent for Pd(II) recovery.
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Adsorption Thermodynamics, Modeling, and Kinetics Studies for the Removal of Lead Ions Using ZnO Nanorods
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1155/2023/7740674
In the present investigation, zinc oxide nanorods (ZnO-NR) were synthesized via the hydrothermal method using ZnCl2 as a zinc ion precursor in the presence of cetyltrimethylammonium bromide. Synthesized ZnO-NR was featured using advanced techniques including XRD, PL, SEM, and UV-visible spectroscopy. The role of these assynthesized ZnO-NR was evaluated for the sequestration of lead ions in batch mode. The elimination of lead ions was achieved at pH 6-7 using a 0.06 g adsorbent dose, 25 min contact time, 25 mg/L initial lead ion concentration, 323 K temperature, and 200 rpm agitation speed. A thermodynamic study revealed the endothermic nature of lead ion sequestration onto ZnO-NR. The lead ion sequestration followed kinetic (pseudo-second-order) and isotherm (Langmuir) models. The lead ions were eliminated up to 142 mg/g at the optimum level of affecting variables. The ZnO-NR might be a potential adsorbent for lead ion removal from industrial effluents.
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Adsorption Potential of Schizophyllum commune White Rot Fungus for Degradation of Reactive Dye and Condition Optimization: A Thermodynamic and Kinetic Study
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-02-02 , DOI: 10.1155/2023/4725710
The pollution due to dyes from textile sector is one of the major issues faced worldwide. This study was focused on the removal of the reactive dye, Drimaren Turquoise CL-B using Schizophyllum commune, a white rot fungus (WRF) keeping in mind the current environmental conditions. Different parameters like pH, sources of carbon & nitrogen, temperature, concentration of dye and C/N ratio were used to investigate their effect on the process. Maximum dye removal of 95.45% was obtained at pH 4.5, temperature 35°C, inoculum size 3 mL, veratryl alcohol (mediator), glucose (carbon source) and ammonium nitrate (nitrogen source). The enzyme activity was determined by employing enzyme assay. Laccase and Lignin peroxidase (LiP) activity was low while Manganese peroxidase (MnP) activity was highest. Maximum bio-sorption was achieved at pH 1 and 313 K. The pseudo-2nd-order kinetic model & Freundlich isotherm was best suited for the process of removal of dye. From these data, it is concluded that white rot fungus could possibly be the excellent biomaterial for elimination of synthetic dyes from wastewater.
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Mechanical and Thermal Adsorption Actions on Epoxy Hybrid Composite Layered with Various Sequences of Alkali-Treated Jute and Carbon Fibre
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-04-12 , DOI: 10.1155/2023/5272245
Structural applications are accomplished by using a lightweight epoxy matrix bonded with natural jute fibre/synthetic carbon fibre to enhance the physical, mechanical, and thermal properties obtained by different sequences of alkali-treated jute fibre (J.F.)/carbon fibre (C.F.) through conventional hand layup technique. The sequences of the sample are named as H1, H2, H3, and H4 layers of JF/JF/JF/JF, CF/CF/CF/CF, JF/CF/CF/JF, and CF/JF/JF/CF. Influences of JF/CF on physical, mechanical, and thermal adsorption properties of the epoxy composite are evaluated and compared. The mechanical tensile performance of the jute fibre-covered (JF/CF/CF/JF) composite H3 sample is augmented by 29% compared to the H4 sample. Similarly, the CF/JF/JF/CF combinations exhibited a higher impact strength of 129.71 KJ/m2. The maximum hardness of 47.12Hv was found on the four-layered carbon fibre. The thermal adsorption actions on developed composites are evaluated by thermogravimetric apparatus (TGA). It is confirmed that the presence of JF/CF in epoxy composites can endure stability at a higher temperature.
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Efficient Removal of Basic Fuchsin from Synthetic Medical Wastewater and Competitive Adsorption in the Mixture
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-17 , DOI: 10.1155/2023/4672622
The Ziehl-Neelsen stain is a mixture of Basic Fuchsin (BF), phenol (Ph), and methylene blue. It is used to stain the cell walls of Mycobacterium species. In this study, Basic Fuchsin was efficiently removed from synthetic wastewater using natural clay of Gankawa (GC) from Sulaimanyah city, and the effect of the presence of high concentrations of phenol in the adsorption mixture is demonstrated. In addition, X-ray diffraction (XRD), X-ray fluorescence (XRF), N2 gas adsorption analyzer, and field-emission scanning electron microscopy (FESEM) were used to characterize the natural clay. The clay was found to be mostly calcite, with a minor percentage of smectite, and contaminated with low percentages of illite. The adsorption kinetics show a relatively fast equilibration time (60-70 minutes). A second-order pseudokinetic model better fits the experimental kinetic data. The effect of the initial pH of the solution mixture was negligible at the experimental concentration range of the study. Freundlich and Langmuir’s adsorption isotherm models were applied to the equilibrium experimental data using nonlinear regression curve fitting. Both kinetics and isotherm studies point to a chemical adsorption mechanism for the process. For adsorption in the mixture, phenol molecules were found to compete with BF molecules for the active adsorption sites, while a synergetic effect of BF exists on phenol adsorption. As a naturally abundant cheap material, GC shows a superior adsorption capacity toward BF (287.0 mg g-1) over all natural materials and most of the synthetic or modified materials found in the literature.
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Employing a Carbon-Based Nanocomposite as a Diffusive Solid-Phase Extraction Adsorbent for Methamphetamine for Therapeutic Purposes
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-04-14 , DOI: 10.1155/2023/8650678
Due to the obvious minimal doses of drugs in biological matrices as well as the societal difficulties caused by methamphetamine usage, methamphetamine identification is critical in clinical and forensic laboratories. Because of their simple and inexpensive production procedure, as well as their excellent selectivity and sensitivity, polymeric carbon-based nanocomposites are strong contenders for the diffusive solid-phase extraction approach. The diffusive solid-phase extraction absorbent nanographene oxide polypyrrole composite was produced and used to recover methamphetamine from a complicated urine substrate. The generated NGPPC was fully characterized, and the significant extracting parameters have been explored using the one-parameter-at-a-time strategy. NGOPC is being used to extract methamphetamine using a urine medium with high efficiency. The NGPPC synthesizing procedure was easy, and the extraction method will demonstrate good repeatability. Moreover, the practical and efficient synthesis process stimulates the use of carbon-based compounds in various extraction procedures. As for detecting and quantifying equipment, HPLC monitors are being used. 300 mL methanol, 7 min extracting and desorption duration, 5000 mixing frequency, urinary pH value of 20, 40 mg adsorption, and 5 mL amount of urine were the optimal extraction variables. Following tracing the calibration graph, the method’s linear ranges were determined to be 40-600 ng/ml. The detection limits (LOD) and quantitation limits (LOQ), correspondingly, were 10 and 35.80 ng/mL. The proposed methodology seemed to have a detection range of 9 ng/mL. The suggested approach’s applicability in numerous characterization and medical facilities was proven by the examination of addicted subjects using the proposed technique. For successful extraction of methamphetamine using biological urine samples, the carbon-based adsorbent was being used as diffusive solid-phase extraction adsorption.
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Fabrication, Properties, and Performance of Polymer-Clay Nanocomposites for Organic Dye Removal from Aqueous Media
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-02-06 , DOI: 10.1155/2023/5683415
Methylene blue dye (MB dye) is a harmful contaminant for wastewater streams of industries and is harmful to human and aquatic life. An ecofriendly sugar templating process was used to generate porous bentonite/polydimethylsiloxane (PB) and porous magnetite nanoparticles/bentonite/polydimethylsiloxane (PBNP) composite absorbents to remove MB dye in this study. During the infiltration of PDMS solution into the sugar template in the vacuum chamber, bentonite and magnetite particles were integrated on the surface of the PDMS, and the porous structure was generated during the leaching out of sugar particles in water. The absorbents were characterized using Fourier infrared spectroscopy (FTIR) and scanning electron microscopy (SEM). The absence of the methyl bond at 2924 cm-1 and phenol bond at 3325 cm-1 in the FTIR spectra of the formed membrane proves that the food grade sugar was completely removed. The SEM images confirm that porosity was achieved as well as uniform mixing of the in the formation of composite. MB dye was effectively removed from wastewater using the as-prepared composite as absorbent. The removal efficiencies of the composite PBNP and PB were ~91% and ~85%, respectively. The experimental data was applied to pseudo-first-order (PFO) and pseudo-second-order (PSO) kinetic models as well as the Dubinin-Radushkevich, Harkins-Jura, and Elovich models for the adsorption isotherm. The data was found to fit the pseudo-second-order and Elovich models, respectively. The results show that the presence of magnetite nanoparticles improved MB dye removal significantly.
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